4-Methoxy-2-methylbenzohydrazide (CAS 75319-01-6): Comprehensive Technical Guide on Synthesis, Nomenclature, and Applications in Targeted Protein Degradation
4-Methoxy-2-methylbenzohydrazide (CAS 75319-01-6): Comprehensive Technical Guide on Synthesis, Nomenclature, and Applications in Targeted Protein Degradation
Executive Summary
In contemporary medicinal chemistry, the design of molecular glues and Proteolysis Targeting Chimeras (PROTACs) requires highly specific, functionalized building blocks. 4-Methoxy-2-methylbenzohydrazide has emerged as a critical intermediate in the synthesis of 1,3,4-oxadiazole derivatives. These downstream heterocycles are actively deployed in targeted protein degradation (TPD) workflows, specifically aimed at mediating the ubiquitination and subsequent degradation of Cyclin-Dependent Kinase 2 (CDK2) in oncology applications.
As a Senior Application Scientist, I have structured this technical whitepaper to provide researchers with a rigorous, self-validating framework for the synthesis, analytical verification, and application of this essential hydrazide.
Chemical Identity & Structural Nomenclature
Accurate nomenclature and structural identification are the first steps in ensuring reproducible drug development workflows.
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IUPAC Name: 4-Methoxy-2-methylbenzohydrazide
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CAS Registry Number: 75319-01-6[1]
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Molecular Formula: C9H12N2O2
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Molecular Weight: 180.20 g/mol
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SMILES: O=C(NN)C1=CC=C(OC)C=C1C
Physicochemical Properties & Workflow Causality
Understanding the physicochemical parameters of 4-methoxy-2-methylbenzohydrazide is essential for predicting its reactivity, solubility, and chromatographic behavior during purification.
| Property | Value | Causality / Significance in Experimental Workflow |
| Physical State | White to off-white solid | Indicates high purity; discoloration (yellow/brown) suggests unwanted oxidation of the sensitive hydrazide moiety[2]. |
| LogP (Predicted) | ~0.8 - 1.2 | Moderate lipophilicity ensures complete solubility in polar aprotic solvents (DMF, DMSO) required for downstream cyclization. |
| H-Bond Donors | 2 (from -NHNH₂) | Critical for nucleophilic attack during the formation of 1,3,4-oxadiazole rings. |
| H-Bond Acceptors | 3 (C=O, -OMe, -NHNH₂) | Influences the final pharmacophore's binding affinity to E3 ligases if retained in the target molecule. |
Synthesis Methodology: A Self-Validating Protocol
Direct coupling of hydrazine to a carboxylic acid often requires harsh coupling reagents (e.g., HATU/EDCI), which can inadvertently lead to symmetrical diacylhydrazine byproducts. To enforce a high-fidelity, self-validating system, the standard protocol utilizes a two-step sequence: Esterification followed by Hydrazinolysis .
Step 1: Esterification (Synthesis of Methyl 4-methoxy-2-methylbenzoate)
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Reaction Setup: Suspend 4-methoxy-2-methylbenzoic acid (1.0 eq) in anhydrous methanol (0.5 M).
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Catalysis: Add a catalytic amount of concentrated sulfuric acid (H₂SO₄, 0.1 eq) dropwise at 0 °C.
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Causality: The low temperature prevents exothermic degradation. H₂SO₄ acts as a Brønsted acid to protonate the carbonyl oxygen, increasing its electrophilicity for methanolic attack.
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Reflux: Heat the mixture to reflux (65 °C) for 12 hours. Monitor via TLC (Hexanes/EtOAc 3:1).
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Workup: Concentrate under reduced pressure, neutralize with saturated aqueous NaHCO₃ (to prevent ester hydrolysis), extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate to yield the intermediate ester.
Step 2: Hydrazinolysis (Synthesis of 4-Methoxy-2-methylbenzohydrazide)
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Reaction Setup: Dissolve the crude methyl 4-methoxy-2-methylbenzoate (1.0 eq) in absolute ethanol (0.3 M).
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Reagent Addition: Add hydrazine monohydrate (NH₂NH₂·H₂O, 5.0 to 10.0 eq).
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Causality: A large stoichiometric excess of hydrazine is critical to drive the equilibrium forward and prevent the formation of N,N'-bis(aroyl)hydrazine side products. Ethanol stabilizes the polar transition state while allowing the final product to precipitate upon cooling.
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Heating: Stir the mixture at 60 °C for 1 to 4 hours.
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Isolation: Concentrate the mixture under reduced pressure to remove excess hydrazine and ethanol[2]. Triturate the resulting residue with cold diethyl ether to afford 4-methoxy-2-methylbenzohydrazide as a white solid (typical yield: >90%)[2].
Step-by-step synthetic workflow from benzoic acid to CDK2 degrader precursor.
Mechanism of Action & Applications in Drug Development
4-Methoxy-2-methylbenzohydrazide is not a final therapeutic agent but a highly specialized precursor. In modern oncology research, it is cyclized using cyanogen bromide (BrCN) and a base to form 5-(4-methoxy-2-methylphenyl)-1,3,4-oxadiazol-2-amine [3].
This oxadiazole core is a privileged scaffold used to construct molecular glues that mediate the targeted degradation of pathogenic proteins like CDK2[3].
Mechanistic Pathway in Targeted Protein Degradation (TPD):
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Target Engagement: The functionalized oxadiazole domain binds specifically to the allosteric or ATP-binding site of CDK2.
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E3 Ligase Recruitment: The opposite terminus of the PROTAC/molecular glue binds to Cereblon (CRBN), a substrate receptor for the CUL4-RBX1-DDB1-CRBN E3 ubiquitin ligase complex[3].
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Poly-Ubiquitination & Clearance: By forcing the spatial proximity of CDK2 and CRBN, the complex induces poly-ubiquitination of CDK2, marking it for rapid destruction by the 26S proteasome.
Mechanism of Action for CDK2 targeted protein degradation via Cereblon recruitment.
Analytical Validation
To ensure the trustworthiness of the synthesized batch before proceeding to complex cyclization steps, rigorous analytical validation is mandatory:
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LC-MS (Liquid Chromatography-Mass Spectrometry): The expected pseudo-molecular ion [M+H]⁺ peak must appear at m/z 181.1. Purity should exceed >95% (UV 254 nm).
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¹H NMR (400 MHz, DMSO-d₆) Key Diagnostics:
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δ 9.50 (s, 1H, -NH): Confirms the presence of the secondary hydrazide proton.
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δ 4.45 (br s, 2H, -NH₂): Validates the terminal primary amine of the hydrazide.
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δ 3.78 (s, 3H, -OCH₃): Confirms the stability of the methoxy group under reaction conditions.
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Causality in Validation: The appearance of the broad singlet at δ 4.45 and the disappearance of the methyl ester peak (~δ 3.85) from the intermediate definitively proves the successful nucleophilic acyl substitution without ester hydrolysis.
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References
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[3],[2] Title: WO2025181261A1 - Cyclopropyl and 1,3,4-oxodiazole compounds that mediate protein degradation and methods of use thereof. Source: Google Patents URL:
Sources
- 1. 3290-99-1|4-Methoxybenzohydrazide|BLD Pharm [bldpharm.com]
- 2. WO2025181261A1 - Cyclopropyl and 1,3,4-oxodiazole compounds that mediate protein degradation and methods of use thereof - Google Patents [patents.google.com]
- 3. WO2025181261A1 - Cyclopropyl and 1,3,4-oxodiazole compounds that mediate protein degradation and methods of use thereof - Google Patents [patents.google.com]
